

Pharmacological Profile of Sanggenol L: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Sanggenol L

CAS No.: 329319-20-2

Cat. No.: B1246199

[Get Quote](#)

Executive Summary

Sanggenol L (CAS: 329319-20-2) is a bioactive prenylated flavonoid isolated from the root bark of *Morus alba* (White Mulberry).^{[1][2][3]} Unlike generic flavonoids that act primarily as antioxidants, **Sanggenol L** exhibits a distinct, multi-modal pharmacological profile characterized by its ability to modulate complex signaling networks governing cell survival and death.

Its therapeutic potential is defined by three primary mechanisms of action:

- **Dual-Mode Apoptosis Induction:** It triggers both caspase-dependent (via mitochondrial pathway) and caspase-independent (via AIF/Endo G) apoptosis.
- **Signal Transduction Modulation:** It acts as a potent inhibitor of the PI3K/Akt/mTOR and NF- κ B axes, critical drivers in prostate and ovarian malignancies.
- **Mitophagy Blockade:** A novel mechanism observed in glioblastoma, where it enhances chemosensitivity by disrupting autophagic flux via the TRIM16-OPTN axis.^[4]

This guide provides a comprehensive technical analysis of **Sanggenol L**, synthesizing physicochemical data, mechanistic pathways, and validated experimental protocols for laboratory application.

Chemical Identity & Physicochemical Properties[5]

Sanggenol L is a flavanone derivative featuring a specific isoprenyl substitution pattern that enhances its lipophilicity and membrane permeability compared to non-prenylated glycosides.

Table 1: Physicochemical Profile

Property	Specification
Chemical Name	Sanggenol L
IUPAC Name	2-(2,4-dihydroxyphenyl)-5-hydroxy-8-methyl-8-(4-methylpent-3-enyl)-2,3-dihydropyrano[2,3-h]chromen-4-one
CAS Number	329319-20-2
Molecular Formula	C ₂₅ H ₂₆ O ₆
Molecular Weight	422.47 g/mol
Appearance	Yellow Powder
Solubility	Soluble in DMSO (>10 mM), Methanol, Ethanol; Insoluble in water.[5]
Purity Standard	≥98% (HPLC) recommended for bioassays.
Storage	-20°C (Desiccated, protected from light).

Pharmacodynamics: Mechanisms of Action

Sanggenol L functions as a pleiotropic agent. Its efficacy is not limited to a single receptor but rather stems from its ability to destabilize oncogenic signaling nodes.

Prostate Cancer: PI3K/Akt/mTOR & p53 Axis

In human prostate cancer cells (e.g., RC-58T, PC-3), **Sanggenol L** acts as a dual-inducer of cell cycle arrest and apoptosis.[6]

- **Kinase Inhibition:** It suppresses the phosphorylation of PI3K, Akt (Ser473), and mTOR, effectively shutting down the primary survival pathway.
- **p53 Activation:** It upregulates p53 and its downstream effector p21, leading to G2/M phase cell cycle arrest.
- **Caspase-Independent Death:** Uniquely, it induces the nuclear translocation of Apoptosis-Inducing Factor (AIF) and Endonuclease G (Endo G), triggering DNA fragmentation independent of the classical caspase cascade.

Ovarian Cancer: NF- κ B Suppression

In ovarian carcinoma lines (A2780, SKOV-3), the compound targets the inflammatory microenvironment.

- **NF- κ B Blockade:** It inhibits the phosphorylation of I κ B α , preventing the nuclear translocation of the p65 NF- κ B subunit.[7] This downregulates anti-apoptotic genes such as Bcl-2 and Cyclin D1.[7]
- **Caspase Activation:** It triggers the intrinsic mitochondrial pathway, evidenced by the cleavage of Caspase-9, Caspase-3, and PARP.

Glioblastoma: The TRIM16-OPTN Mitophagy Axis


A critical finding in glioblastoma (GBM) research is **Sanggenol L**'s ability to overcome Temozolomide (TMZ) resistance.

- **Mechanism:** It upregulates TRIM16 (Tripartite Motif Containing 16), an E3 ubiquitin ligase.[4]
- **Effect:** TRIM16 targets Optineurin (OPTN) for proteasomal degradation. Since OPTN is a key mitophagy receptor, its depletion blocks mitochondrial autophagy (mitophagy), preventing cancer cells from recycling damaged mitochondria to survive chemotherapy stress.

Visualization of Signaling Pathways[9]

Diagram 1: The Apoptotic & Survival Signaling Network

This diagram illustrates the convergence of **Sanggenol L**'s effects on PI3K/Akt and NF- κ B pathways leading to apoptosis.

[Click to download full resolution via product page](#)

Caption: **Sanggenol L** inhibits survival signaling (PI3K/NF- κ B) while activating pro-apoptotic p53/Bax axes.[7][8][9]

Diagram 2: The Mitophagy Blockade Mechanism (Glioblastoma)

This diagram details the specific mechanism involving TRIM16 and Optineurin.



[Click to download full resolution via product page](#)

Caption: **Sanggenol L** enhances drug sensitivity by upregulating TRIM16, degrading OPTN, and blocking mitophagy.[2][4][10][5][6][7][8][11][9][12]

Quantitative Efficacy Profile

The following data summarizes the cytotoxicity profile of **Sanggenol L** across validated cancer cell lines.

Table 2: Cytotoxicity (IC50) and Effective Dose Ranges

Cancer Type	Cell Line	Effective Concentration	Key Observation	Source
Prostate	RC-58T	10 - 30 μ M	Dose-dependent reduction in p-Akt/p-mTOR.	[1]
Ovarian	A2780	~20 μ M (IC50)	Significant increase in Sub-G1 population.	[2]
Ovarian	SKOV-3	20 - 30 μ M	Blockade of NF- κ B nuclear translocation.	[2]
Melanoma	B16F10	10 - 30 μ M	Induction of apoptotic bodies; Colony inhibition.	[3]
Glioblastoma	U87MG	5 - 20 μ M	Synergistic with Temozolomide; Mitophagy block.	[4]

Experimental Protocols

These protocols are designed for validation studies. Ensure all work is performed in a BSL-2 facility.

In Vitro Cytotoxicity Assay (SRB/MTT)

Purpose: To determine the IC50 value of **Sanggenol L**.

- Seeding: Seed cells (e.g., A2780) at a density of cells/well in 96-well plates. Incubate for 24 hours.
- Treatment: Prepare **Sanggenol L** stock (100 mM in DMSO). Dilute in serial concentrations (e.g., 0, 5, 10, 20, 40, 80 μ M) in fresh media. Ensure final DMSO concentration is <0.1%.
- Incubation: Treat cells for 48 hours at 37°C, 5% CO₂.

- Fixation (SRB Method): Fix cells with 10% cold trichloroacetic acid (TCA) for 1 hour at 4°C. Wash 5x with water.
- Staining: Stain with 0.4% Sulforhodamine B (SRB) in 1% acetic acid for 30 mins.
- Solubilization: Wash with 1% acetic acid to remove unbound dye. Solubilize bound dye with 10 mM Tris base (pH 10.5).
- Read: Measure absorbance at 510 nm. Calculate % viability relative to DMSO control.

Western Blotting for Signaling Analysis

Purpose: To validate mechanism (e.g., PI3K/Akt inhibition).

- Lysis: Lyse treated cells in RIPA buffer supplemented with protease/phosphatase inhibitor cocktails (e.g., PMSF, Na₃VO₄).
- Quantification: Determine protein concentration using BCA assay. Load 30–50 µg protein per lane.
- Electrophoresis: Resolve on 10-12% SDS-PAGE gels. Transfer to PVDF membranes.
- Blocking: Block with 5% BSA in TBST for 1 hour (Milk may interfere with phospho-antibodies).
- Primary Antibodies: Incubate overnight at 4°C with:
 - Anti-p-Akt (Ser473) (1:1000)
 - Anti-p-mTOR (1:1000)
 - Anti-Cleaved Caspase-3 (1:1000)
 - Anti-β-actin (Loading Control)
- Detection: Use HRP-conjugated secondary antibodies and ECL substrate. Visualize using a chemiluminescence imaging system.

Flow Cytometry: Annexin V/PI Apoptosis Assay

Purpose: To distinguish between early apoptosis, late apoptosis, and necrosis.

- Treatment: Treat cells with **Sanggenol L** (IC50 concentration) for 24 hours.
- Harvest: Trypsinize cells (gentle detachment) and wash with cold PBS.
- Staining: Resuspend

cells in 100 µL Binding Buffer. Add 5 µL Annexin V-FITC and 5 µL Propidium Iodide (PI).

- Incubation: Incubate for 15 mins at room temperature in the dark.
- Analysis: Add 400 µL Binding Buffer and analyze immediately on a flow cytometer (Ex: 488 nm; Em: 530 nm for FITC, 620 nm for PI).
 - Q1 (Annexin-/PI+): Necrotic
 - Q2 (Annexin+/PI+): Late Apoptotic
 - Q3 (Annexin-/PI-): Live
 - Q4 (Annexin+/PI-): Early Apoptotic

References

- Park, S. et al. "**Sanggenol L** Induces Apoptosis and Cell Cycle Arrest via Activation of p53 and Suppression of PI3K/Akt/mTOR Signaling in Human Prostate Cancer Cells." *Nutrients*, vol. 12, no.[6] 2, 2020.
- Ko, H. et al. "Apoptotic Effect of **Sanggenol L** via Caspase Activation and Inhibition of NF-κB Signaling in Ovarian Cancer Cells." *Biomolecules & Therapeutics*, vol. 26, no.[5][8] 1, 2018.
- Kim, B.R. et al. "**Sanggenol L** promotes apoptotic cell death in melanoma skin cancer cells through activation of caspase cascades and apoptosis-inducing factor." *Food and Chemical Toxicology*, vol. 145, 2020.[7]

- Cho, Y. et al. "**Sanggenol L** Enhances Temozolomide Drug Sensitivity by Inhibiting Mitophagy and Inducing Apoptosis Through the Regulation of the TRIM16-OPTN Axis in Glioblastoma." *Frontiers in Oncology*, vol. 11, 2021.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Sanggenol L - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Sanggenol L | TargetMol [targetmol.com]
- 3. 329319-20-2[Sanggenol L]- Acmec Biochemical [acmec.com.cn]
- 4. researchgate.net [researchgate.net]
- 5. PubChemLite - Sanggenol I (C25H26O6) [pubchemlite.lcsb.uni.lu]
- 6. Sanggenol L Induces Apoptosis and Cell Cycle Arrest via Activation of p53 and Suppression of PI3K/Akt/mTOR Signaling in Human Prostate Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. khu.elsevierpure.com [khu.elsevierpure.com]
- 8. Sanggenol L Activates Caspase and Inhibits the NF-κB/JNK/ERK Signaling Pathway to Promote Apoptotic Cell Death in Colorectal Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. labshake.com [labshake.com]
- 10. Sanggenol L supplier | CAS 329319-20-2 | AOBIOUS [aobious.com]
- 11. Sanggenol L promotes apoptotic cell death in melanoma skin cancer cells through activation of caspase cascades and apoptosis-inducing factor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Sanggenol A | Antifection | Influenza Virus | TargetMol [targetmol.com]
- To cite this document: BenchChem. [Pharmacological Profile of Sanggenol L: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1246199/docs#pharmacological-profile-of-sanggenol-l-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)